3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95%

• IUPAC Name: 1-chloro-3-(difluoromethyl)-2,4,5,6-tetrafluorobenzene
• InChI: InChI=1S/C7HClF6/c8-2-3(9)1(7(13)14)4(10)6(12)5(2)11/h7H
• InChI Key: YYYJREUSIFLBJR-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)Cl)F)F)F)C(F)F
• Molecular Formula: C7HClF6
• Molecular Weight: 234.52 g/mol

Description

3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% (3-DFM-TFCB) is a fluorinated organic compound with a wide range of applications in research and industry. It is a colorless, volatile liquid with a pungent odor and a melting point of -51.2°C. 3-DFM-TFCB has been used in a variety of research studies as a reagent and catalyst, and it has been found to have a wide range of biological applications, including as an enzyme inhibitor, a chelating agent, and a fluorescent probe.

Scientific Research Applications

3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis and as a catalyst in the synthesis of a variety of compounds. It has also been used as an enzyme inhibitor and a chelating agent. In addition, 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% has been used as a fluorescent probe to detect the presence of certain molecules in biological systems.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% is not well understood. However, it is believed that the molecule binds to metal ions, such as iron and copper, and forms a complex that inhibits the activity of enzymes. 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% has also been found to interact with other molecules, such as proteins, lipids, and nucleic acids, in a manner that is not yet fully understood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% are not well understood. However, it has been found to have a wide range of effects on biological systems. It has been shown to inhibit the activity of enzymes, chelate metal ions, and interact with other molecules in a manner that is not yet fully understood. In addition, 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% has been found to have an effect on the permeability of cell membranes, and it has been found to be toxic to certain types of cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% in laboratory experiments include its low cost, its availability, and its low toxicity. It is also relatively easy to handle and store, and it has a wide range of applications in research. However, there are some limitations to using 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% in laboratory experiments. It is volatile and can easily evaporate, and it can be difficult to remove from solutions. In addition, its mechanism of action is not yet fully understood, and it can be toxic to certain types of cells.

Future Directions

The potential future directions for 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in research and industry. In addition, further research could be conducted into the effects of 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% on cell permeability and its potential as a drug delivery system. Finally, further research could be conducted into the synthesis of 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% and other fluorinated compounds.

Synthesis Methods

3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% can be synthesized by a number of methods. The most common method is the reaction of difluoromethylmagnesium chloride with 2,4,5,6-tetrafluorochlorobenzene. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures between -78°C and -20°C. The reaction is typically complete within 24 hours. Other methods for the synthesis of 3-(Difluoromethyl)-2,4,5,6-tetrafluorochlorobenzene, 95% include the reaction of a difluoromethyl halide with 2,4,5,6-tetrafluorochlorobenzene, or the reaction of a difluoromethyl anion with 2,4,5,6-tetrafluorochlorobenzene.